Cas no 1261896-84-7 (5-(3-Methoxycarbonylphenyl)-2-methoxyphenol)

• Product Name: 5-(3-Methoxycarbonylphenyl)-2-methoxyphenol
• CAS No: 1261896-84-7
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• MDL: MFCD18315204
• CID: 2761968
• PubChem ID: 53220945
• Update Time: 2025-06-19

5-(3-Methoxycarbonylphenyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-(3-METHOXYCARBONYLPHENYL)-2-METHOXYPHENOL
• DTXSID20685636
• Methyl 3'-hydroxy-4'-methoxy[1,1'-biphenyl]-3-carboxylate
• MFCD18315204
• 1261896-84-7
• 5-(3-Methoxycarbonylphenyl)-2-methoxyphenol, 95%
• 5-(3-Methoxycarbonylphenyl)-2-methoxyphenol

• MDL： MFCD18315204
• Inchi： 1S/C15H14O4/c1-18-14-7-6-11(9-13(14)16)10-4-3-5-12(8-10)15(17)19-2/h3-9,16H,1-2H3
• InChI Key： OPYNSDHIVOVRJE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1O)C1C=CC=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 258.08920892Da
• Monoisotopic Mass: 258.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.8Ų

Additional information on 5-(3-Methoxycarbonylphenyl)-2-methoxyphenol

Introduction to 5-(3-Methoxycarbonylphenyl)-2-methoxyphenol (CAS No. 1261896-84-7) and Its Emerging Applications in Chemical Biology

The compound 5-(3-Methoxycarbonylphenyl)-2-methoxyphenol, identified by the CAS number 1261896-84-7, represents a significant advancement in the field of chemical biology. This molecule, characterized by its methoxy and carbonyl functional groups, has garnered attention for its versatile structural properties and potential applications in pharmaceutical research and drug development. The presence of both methoxy substituents on a phenolic backbone suggests a high degree of reactivity, making it a valuable scaffold for synthesizing more complex bioactive molecules.

Recent studies have highlighted the importance of phenolic derivatives in medicinal chemistry due to their ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The specific arrangement of functional groups in 5-(3-Methoxycarbonylphenyl)-2-methoxyphenol allows for selective binding to enzymes and receptors, which is crucial for developing targeted therapies. For instance, modifications at the 3-methoxycarbonyl position can influence the compound's solubility and metabolic stability, key factors in drug design.

In the realm of drug discovery, this compound has been explored as a precursor for more sophisticated molecules. Researchers have leveraged its structural framework to develop inhibitors of kinases and other enzymes implicated in cancer and inflammatory diseases. The methoxyphenol core is particularly interesting because it can be further functionalized to enhance binding affinity and reduce off-target effects. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies.

One of the most compelling aspects of 5-(3-Methoxycarbonylphenyl)-2-methoxyphenol is its potential in modulating cellular pathways relevant to neurodegenerative disorders. Preliminary findings suggest that derivatives of this compound may exhibit neuroprotective properties by inhibiting oxidative stress and inflammation. The methoxy groups contribute to its ability to scavenge free radicals, a mechanism that could be exploited to develop treatments for conditions such as Alzheimer's disease and Parkinson's disease. These findings underscore the importance of phenolic compounds in addressing age-related pathologies.

The synthesis of 5-(3-Methoxycarbonylphenyl)-2-methoxyphenol involves multi-step organic reactions that highlight the compound's synthetic utility. The introduction of the 3-methoxycarbonyl group at the para position relative to the hydroxyl group enhances its reactivity, allowing for further derivatization through esterification or condensation reactions. This synthetic accessibility makes it a valuable building block for medicinal chemists seeking to develop novel therapeutics.

Advances in computational chemistry have further accelerated the exploration of 5-(3-Methoxycarbonylphenyl)-2-methoxyphenol's potential applications. Molecular modeling studies have revealed that this compound can interact with various biological targets with high specificity. For example, simulations indicate strong binding interactions with ATP-binding pockets of kinases, suggesting its utility as an inhibitor. These computational insights have guided experimental efforts, streamlining the discovery process.

The pharmacokinetic profile of 5-(3-Methoxycarbonylphenyl)-2-methoxyphenol is another area of active investigation. Researchers are evaluating its absorption, distribution, metabolism, and excretion (ADME) properties to optimize its therapeutic index. The methoxy groups play a critical role in determining these pharmacokinetic parameters, influencing both bioavailability and clearance rates. Understanding these relationships is essential for translating preclinical findings into clinical success.

In conclusion, 5-(3-Methoxycarbonylphenyl)-2-methoxyphenol (CAS No. 1261896-84-7) represents a promising compound with diverse applications in chemical biology and drug development. Its unique structural features and reactivity make it an ideal candidate for further exploration in medicinal chemistry. As research continues to uncover new therapeutic possibilities, this molecule is poised to play a significant role in addressing some of the most challenging diseases faced by humanity today.